N-(2-ethoxyphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[(2-methoxyacetyl)amino]thiourea
• InChI: InChI=1S/C12H17N3O3S/c1-3-18-10-7-5-4-6-9(10)13-12(19)15-14-11(16)8-17-2/h4-7H,3,8H2,1-2H3,(H,14,16)(H2,13,15,19)
• InChI Key: BGDYGVOHNHKDSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NNC(=O)COC
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

Synthesis Analysis

Hydrazinecarbothioamides are typically synthesized through the condensation reactions involving hydrazine derivatives and thiocarbohydrazides or isothiocyanates. The synthesis process is crucial for determining the yield and purity of the final compound, which can be characterized using techniques like NMR, IR, and X-ray crystallography (Sivajeyanthi et al., 2017).

Molecular Structure Analysis

The molecular structure of hydrazinecarbothioamides, including the title compound, is often elucidated using X-ray crystallography. This analysis provides insights into the compound's crystal system, space group, and intermolecular interactions, such as hydrogen bonding, which stabilize the crystal structure (Anderson et al., 2014).

Chemical Reactions and Properties

Hydrazinecarbothioamides participate in various chemical reactions, including nucleophilic substitution, cyclization, and condensation, leading to the formation of diverse heterocyclic compounds. These reactions are influenced by the compound's functional groups and reaction conditions (Hassan et al., 2016).

Physical Properties Analysis

The physical properties of hydrazinecarbothioamides, such as solubility, melting point, and crystal structure, are determined through various analytical techniques. These properties are essential for understanding the compound's behavior in different environments and its potential applications (Dey et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electronic structure, are explored through spectroscopic methods and computational studies. These studies help in understanding the compound's potential interactions with biological targets and its activity profile (Orysyk et al., 2013).